Cas no 1008655-10-4 (2-[(4-Tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid)

• Product Name: 2-[(4-Tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid
• CAS No: 1008655-10-4
• MF: C₂₁H₂₄N₂O₄S
• MW: 400.491264343262
• CID: 5032120
• Update Time: 2023-08-25

2-[(4-Tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[4-(tert-butyl)phenyl]sulfonyl}amino)-3-indol-3-ylpropanoic acid
• SBB002581
• STK664307
• 2-({[4-(tert-Butyl)phenyl]sulphonyl}amino)-3-(1H-indol-3-yl)propanoic acid
• 2-[(4-tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid
• ST072632
• N-[(4-tert-butylphenyl)sulfonyl]tryptophan
• 2-({[4-(tert-butyl)phenyl]sulfonyl}amino)-3-(1H-indol-3-yl)propanoic acid
• 2-[(4-Tert-butylphenyl)sulfonylamino]-3-(1H-indol-3-yl)propanoic acid

• Inchi： 1S/C21H24N2O4S/c1-21(2,3)15-8-10-16(11-9-15)28(26,27)23-19(20(24)25)12-14-13-22-18-7-5-4-6-17(14)18/h4-11,13,19,22-23H,12H2,1-3H3,(H,24,25)
• InChI Key： OFXQTTQOWIQPTN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(NC(C(=O)O)CC1=CNC2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 644
• XLogP3: 3.4
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives